Cas no 182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-)

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- structure
182138-70-1 structure
Product Name:[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-
CAS No:182138-70-1
MF:C22H18O13
MW:490.370527744293
CID:837318
PubChem ID:10413264
Update Time:2025-04-19

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Nyssoside
    • -Dglucopyrano...
    • [ "" ]
    • 12-methoxy-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
    • FS-10503
    • CHEMBL517610
    • AKOS032961980
    • 182138-70-1
    • DA-76354
    • 12-methoxy-13-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,5,10,17-tetraoxapentacyclo(9.6.2.02,6.08,18.015,19)nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
    • [1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-
    • Inchi: 1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1
    • InChI Key: MSBCRZZTWJVLJV-CGWYSGAGSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C2C(=O)OC3=C4C(=CC5C(=O)OC(C=1OC)=C2C3=5)OCO4

Computed Properties

  • Exact Mass: 490.07474062g/mol
  • Monoisotopic Mass: 490.07474062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 853
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.176000000000001
  • Topological Polar Surface Area: 180Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 871.1±65.0 °C at 760 mmHg
  • Flash Point: 307.3±27.8 °C
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Security Information

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Pricemore >>

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